4-(2,4-dichlorophenoxy)-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-phenylpyrimidine

• Molecular Formula: C21H16Cl2N4O
• Molecular Weight: 411.3 g/mol
• IUPAC Name: 4-(2,4-dichlorophenoxy)-6-(3,5-dimethylpyrazol-1-yl)-2-phenylpyrimidine
• InChI: InChI=1S/C21H16Cl2N4O/c1-13-10-14(2)27(26-13)19-12-20(28-18-9-8-16(22)11-17(18)23)25-21(24-19)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: CKUZEJIKSFQYDW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C3=CC=CC=C3)OC4=C(C=C(C=C4)Cl)Cl)C

Description

4-(2,4-dichlorophenoxy)-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-phenylpyrimidine is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DCPP, and it has been found to exhibit a range of biochemical and physiological effects that make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of DCPP involves its ability to bind to the ATP-binding site of protein kinases, thereby inhibiting their activity. This results in a disruption of cellular signaling pathways and can lead to a range of effects, including cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
DCPP has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. These effects have been observed in a range of cell types, including cancer cells and normal cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DCPP in lab experiments is its potent inhibitory activity against several protein kinases. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, DCPP also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for the study of DCPP. One area of interest is the development of DCPP analogs with improved potency and selectivity for specific protein kinases. Another area of interest is the use of DCPP in combination with other drugs or therapies to enhance their effectiveness. Additionally, further research is needed to fully understand the biochemical and physiological effects of DCPP and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of DCPP involves several steps, including the reaction of 2,4-dichlorophenol with 2,6-dichloropyrimidine, followed by the reaction of the resulting intermediate with 3,5-dimethyl-1H-pyrazole. The final step involves the addition of phenyl magnesium bromide to the intermediate to form the desired product.

Scientific Research Applications

DCPP has been used extensively in scientific research as a tool for studying various biological processes. One of the primary applications of DCPP is in the study of protein kinases, which are enzymes that play a critical role in cellular signaling pathways. DCPP has been found to be a potent inhibitor of several protein kinases, including CDK2, CDK9, and GSK3β.